1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-(2,3,4,5,6-pentamethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H29FN2O2S/c1-15-16(2)18(4)22(19(5)17(15)3)28(26,27)25-11-9-24(10-12-25)14-20-7-6-8-21(23)13-20/h6-8,13H,9-12,14H2,1-5H3
• InChI Key: OWRPVVXQNLUXEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)S(=O)(=O)N2CCN(CC2)CC3=CC(=CC=C3)F)C)C
• Molecular Formula: C22H29FN2O2S
• Molecular Weight: 404.5 g/mol

Description

1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine, also known as FPSP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. FPSP is a piperazine derivative that belongs to the class of sulfonyl compounds. It has been studied for its potential use in various fields, including medicinal chemistry, drug design, and neuroscience.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine is complex and involves its interaction with various molecular targets in the body. One of its primary modes of action is the inhibition of certain enzymes, as mentioned earlier. Additionally, it has been shown to interact with various receptors in the body, including the 5-HT7 receptor and the GABA-A receptor. By modulating the activity of these receptors, 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine can have a wide range of effects on the body, including changes in mood, cognition, and physiological processes.
Biochemical and Physiological Effects:
1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine has been shown to have a wide range of biochemical and physiological effects in various animal models. In one study, it was found to have anxiolytic effects in mice, reducing anxiety-like behavior in a dose-dependent manner. In another study, it was shown to have anticonvulsant effects, reducing the severity and frequency of seizures in rats. These effects are likely due to its interaction with various receptors in the brain, including the GABA-A receptor.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine in lab experiments is its high potency and selectivity for certain molecular targets. This makes it an attractive tool for investigating the function of specific enzymes and receptors in the body. Additionally, its relatively simple synthesis method and high yield make it a cost-effective option for researchers.
However, there are also some limitations to using 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine in lab experiments. One of the main challenges is its low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its effects on the body can be complex and multifaceted, making it challenging to interpret its results in certain contexts.

Future Directions

There are several potential future directions for research on 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine. One area of interest is its potential use in the treatment of psychiatric disorders. By targeting specific receptors in the brain, it may be possible to develop new therapies for conditions such as anxiety and depression.
Another area of interest is its potential use in drug design. By understanding its mechanism of action and molecular interactions, it may be possible to develop more potent and selective compounds for various applications.
Overall, 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine is a promising chemical compound that has gained significant attention in scientific research. Its unique properties and potential applications make it an attractive tool for investigating various molecular targets in the body.

Scientific Research Applications

1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine has been extensively studied for its potential use in various scientific fields. In medicinal chemistry, it has been investigated for its ability to act as a potent inhibitor of certain enzymes, including carbonic anhydrase and acetylcholinesterase. These enzymes are involved in various physiological processes, and their inhibition can have therapeutic benefits in the treatment of diseases such as glaucoma and Alzheimer's disease.
In neuroscience, 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine has been studied for its potential use as a tool to investigate the function of certain receptors in the brain. Specifically, it has been shown to act as a selective antagonist of the 5-HT7 receptor, which is involved in the regulation of mood and cognition. By blocking this receptor, 1-(3-fluorobenzyl)-4-[(pentamethylphenyl)sulfonyl]piperazine can be used to study its role in various brain functions and potentially lead to the development of new therapies for psychiatric disorders.